Cas no 51938-25-1 (Poly(oxy-1,2-ethanediyl),a-(2-nonylphenyl)-w-hydroxy-)

• Product Name: Poly(oxy-1,2-ethanediyl),a-(2-nonylphenyl)-w-hydroxy-
• CAS No: 51938-25-1
• MF: C₁₇H₂₈O₂
• MW: 264.403025627136
• CID: 377051
• PubChem ID: 171092
• Update Time: 2025-04-19

Poly(oxy-1,2-ethanediyl),a-(2-nonylphenyl)-w-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-(2-nonylphenyl)-w-hydroxy-
• Polyethyleneglycol mono(o-nonylphenyl) ether
• NONYLPHENOXYPOLYOXYETHANOL
• 2-(2-nonylphenoxy)ethanol
• DTXSID10860056
• Nonylphenoxyglycol
• EINECS 248-762-5
• 2-(NONYLPHENOXY)ETHANOL
• Ethanol, 2-(2-nonylphenoxy)-
• UNII-RN8NP35H6T
• 2-(o-Nonylphenoxy)ethanol
• 27986-36-3
• 93-32-3
• NS00112446
• Ethanol,2-(nonylphenoxy)-
• Ethanol, 2-(o-nonylphenoxy)-
• RN8NP35H6T
• NS00008832
• 51938-25-1
• Terics
• Ethylene glycol nonylphenyl ether
• nonylphenol ethoxyacetic acid
• nonylphenolethoxylate
• teric N
• SCHEMBL1536977
• Ethanol, 2-(nonylphenoxy)-
• Nonylphenol monoethoxylate
• marlophen 89

• Inchi： 1S/C17H28O2/c1-2-3-4-5-6-7-8-11-16-12-9-10-13-17(16)19-15-14-18/h9-10,12-13,18H,2-8,11,14-15H2,1H3
• InChI Key： IEORSVTYLWZQJQ-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC=CC=1CCCCCCCCC

Computed Properties

• Exact Mass: 264.208930132g/mol
• Monoisotopic Mass: 264.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 29.5Ų